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This technical guide provides a comprehensive overview of the electronic configuration of the
stannic ion, Sn(IV) or Sn**. It details the formation of the ion from its neutral atomic state,
presents relevant quantitative data, outlines the experimental methodology for its
determination, and provides visual representations of the core concepts.

Electronic Configuration of the Neutral Tin Atom
(Sn)

The tin (Sn) atom has an atomic number of 50, which corresponds to 50 protons in its nucleus
and 50 electrons in its neutral state.[1][2] The arrangement of these electrons in atomic orbitals
determines its chemical properties. The ground state electron configuration of a neutral tin
atom is:

e Full Configuration: 1s2 2s2 2p® 3s2 3p® 4s2 3d1° 4p® 552 4d° 5p2[2][3][4]
» Noble Gas Abbreviated Configuration: [Kr] 4d° 5s2 5p2[4][5][6]

The outermost electrons, known as valence electrons, are those in the highest principal energy
level (n=5). For tin, there are four valence electrons (5s? 5p?), which are primarily involved in
chemical bonding and determine its common oxidation states of +2 and +4.[4][7]
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Formation and Electronic Configuration of the Sn4+
lon

The Sn** ion is formed when a neutral tin atom loses its four valence electrons.[5] The process
of electron removal occurs from the outermost orbitals first. Specifically, the two electrons from
the 5p orbital are removed, followed by the two electrons from the 5s orbital.[1][3]

The resulting electronic configuration for the Sn#* ion is:
e Full Configuration: 1s2 2s2 2p® 3s2 3p® 4s2 3d1° 4p® 4d19[3]
» Noble Gas Abbreviated Configuration: [Kr] 4d°[5][8]

This configuration is isoelectronic with cadmium (Cd), meaning it has the same number of
electrons and their arrangement. The removal of the outermost shell leaves a stable, filled 4d
subshell.

Quantitative Data for Tin

The formation of the Sn** ion is an energy-intensive process, as reflected by the successive
ionization energies. The following table summarizes key quantitative data for the tin atom.

Property Value Reference(s)
Atomic Number 50 [1][2]

Atomic Mass 118.71u [2]

First lonization Energy 708.6 kJ/mol [9][10]

Second lonization Energy 1411.8 kJ/mol [9][10]

Third lonization Energy 2943.0 kJ/mol [9][10]

Fourth lonization Energy 3930.3 kJ/mol [10]

lonic Radius (Sn**)

0.69 A

[7]
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Experimental Determination of Electronic
Configurations

Electronic configurations are not merely theoretical constructs; they can be determined
experimentally through various spectroscopic techniques.[11][12] These methods probe the
energy levels of electrons within an atom.

Key Experimental Method: X-ray Photoelectron
Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical
Analysis (ESCA), is a powerful surface-sensitive technique used to investigate the electronic

states and elemental composition of a material.[13] It is a primary method for experimentally

verifying electronic configurations.

Generalized Experimental Protocol for XPS Analysis of
Tin

The following protocol describes a general workflow for analyzing a tin-containing sample to
determine its chemical state, which is directly related to its electronic configuration.

o Sample Preparation: A thin film of tin (e.g., ~15 nm) is deposited onto a conductive substrate,
such as a silicon wafer, using a method like e-beam evaporation.[14] For analysis of tin
oxides, the sample can be subsequently oxidized in a controlled oxygen atmosphere.[14][15]

« Introduction into UHV: The prepared sample is loaded into an ultra-high vacuum (UHV)
chamber of the XPS instrument. UHV is critical to prevent contamination of the sample
surface and to allow the emitted electrons to travel to the detector without scattering.

o X-ray Irradiation: The sample surface is irradiated with a monochromatic beam of X-rays
(e.g., Magnesium Ka with an energy of 1253.6 eV).[14][15]

o Photoelectric Effect: The X-ray photons have sufficient energy to eject core-level and
valence electrons from the tin atoms on the surface.
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» Electron Energy Analysis: An electron energy analyzer measures the kinetic energy of these
emitted photoelectrons.

e Binding Energy Calculation: The binding energy (BE) of the electrons is calculated using the
equation: BE = hv - KE - ® where hv is the energy of the X-ray photons, KE is the measured
kinetic energy of the electrons, and @ is the work function of the spectrometer.

o Spectral Analysis: The resulting XPS spectrum is a plot of the number of detected electrons
versus their binding energy. Each peak in the spectrum corresponds to a specific electronic
orbital (e.g., Sn 3d, Sn 4d). The precise binding energy is characteristic of the element and
its oxidation state. For instance, the Sn 3ds/2 binding energy for metallic tin is approximately
484.9 eV, while for tin oxide (SnOx2), it shifts to around 486.8 eV.[16] Analysis of these
chemical shifts allows for the determination of the oxidation state (e.g., Sn(0), Sn(ll), or
Sn(1V)) and, by extension, confirmation of the electronic configuration.

Visualizations
Logical Diagram: lonization of Tin (Sn) to Sn4+

The following diagram illustrates the stepwise removal of valence electrons from a neutral tin
atom to form the Sn** ion.
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Caption: Formation of the Sn** ion from a neutral Sn atom.

Experimental Workflow: XPS Analysis

This diagram outlines the key stages of an X-ray Photoelectron Spectroscopy experiment.
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Caption: A simplified workflow for XPS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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